4-chloro-3-nitro-N-(3-pyridinylmethyl)benzamide

• IUPAC Name: 4-chloro-3-nitro-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C13H10ClN3O3/c14-11-4-3-10(6-12(11)17(19)20)13(18)16-8-9-2-1-5-15-7-9/h1-7H,8H2,(H,16,18)
• InChI Key: YRRUTRFTIGRSSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C13H10ClN3O3
• Molecular Weight: 291.69 g/mol

Description

Synthesis Analysis

The synthesis of pyridyl benzamides, closely related to 4-chloro-3-nitro-N-(3-pyridinylmethyl)benzamide, involves reactions from aminopyridines and nitroolefins, catalyzed by rare-earth metals without external oxidants. This methodology showcases a broad substrate scope, moderate to excellent yields, and the use of water as the source of the carbonyl oxygen atom in pyridyl benzamides, indicating efficient and environmentally friendly synthetic routes (Chen et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds similar to 4-chloro-3-nitro-N-(3-pyridinylmethyl)benzamide has been elucidated using techniques like X-ray diffraction. For instance, the structural characterization of 2-chloro-3-nitro-5-(trifluoromethyl)benzamide provides insights into the crystalline forms of potential precursors for antitubercular drugs, highlighting the significance of molecular structure in the synthesis of new drug candidates (Richter et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving pyridyl benzamides show a variety of outcomes based on the reactants and conditions employed. The Ce(III)-catalyzed synthesis of pyridyl benzamides from aminopyridines and nitroolefins serves as an example of the diverse chemical reactivity of similar compounds, demonstrating the formation of complex molecules without the need for external oxidants or additives, which is crucial for developing efficient synthetic pathways (Chen et al., 2018).

Physical Properties Analysis

The physical properties of related compounds, such as crystalline forms and thermal behavior, have been studied to understand their stability and behavior under different conditions. For example, the preparation and characterization of crystalline forms of similar compounds reveal their thermal stability and morphological characteristics, which are essential for determining their suitability for various applications (Yanagi et al., 2000).

Chemical Properties Analysis

The chemical properties of 4-chloro-3-nitro-N-(3-pyridinylmethyl)benzamide and related compounds, such as reactivity with different chemical agents and potential for forming diverse chemical structures, are pivotal for their application in synthetic chemistry and drug development. The efficient synthesis of pyridyl benzamides underscores the versatility and potential of these compounds in creating complex molecules for various scientific and industrial purposes (Chen et al., 2018).